Cas no 2228863-79-2 ({2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropyl}methanamine)

• Product Name: {2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropyl}methanamine
• CAS No: 2228863-79-2
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 6062998
• PubChem ID: 165635381
• Update Time: 2025-05-19

{2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropyl}methanamine
• {2,2-dimethyl-1-[2-(trifluoromethyl)phenyl]cyclopropyl}methanamine
• 2228863-79-2
• EN300-1971225

• Inchi： 1S/C13H16F3N/c1-11(2)7-12(11,8-17)9-5-3-4-6-10(9)13(14,15)16/h3-6H,7-8,17H2,1-2H3
• InChI Key： GNSHOBBFRLDTJW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1(CN)CC1(C)C)(F)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on {2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropyl}methanamine

Comprehensive Overview of {2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropyl}methanamine (CAS No. 2228863-79-2)

The compound {2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropyl}methanamine (CAS No. 2228863-79-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinct cyclopropyl core and trifluoromethyl substitution make it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like {2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropyl}methanamine has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation therapeutics, especially in oncology and CNS disorders. The trifluoromethyl group is a key feature that improves binding affinity and bioavailability, making this compound a focal point in medicinal chemistry.

From a synthetic perspective, CAS No. 2228863-79-2 presents intriguing challenges and opportunities. The cyclopropane ring introduces strain, which can be leveraged to create highly selective reactions. This has led to its use in catalysis and asymmetric synthesis, areas that are currently trending in organic chemistry. Additionally, its amine functionality allows for further derivatization, enabling the creation of diverse small-molecule libraries for high-throughput screening.

Environmental and regulatory considerations are also driving interest in {2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropyl}methanamine. With the rise of green chemistry, researchers are exploring sustainable methods to synthesize such compounds. The trifluoromethyl group’s persistence in the environment has sparked debates, but advancements in biodegradable fluorophores are mitigating these concerns. This aligns with the broader industry shift toward eco-friendly chemical processes.

In the realm of material science, this compound’s rigid cyclopropyl structure contributes to the development of high-performance polymers and liquid crystals. Its thermal stability and electronic properties are being investigated for applications in optoelectronics and semiconductor devices. These innovations are particularly relevant given the global push for renewable energy technologies.

For those searching "CAS 2228863-79-2 applications" or "synthesis of trifluoromethyl cyclopropane derivatives", this compound represents a bridge between academic research and industrial innovation. Its versatility underscores why it’s a hot topic in patent filings and scientific publications. As the demand for tailor-made fluorinated building blocks grows, {2,2-dimethyl-1-2-(trifluoromethyl)phenylcyclopropyl}methanamine is poised to play a pivotal role in shaping future technologies.